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Compound of Interest

Compound Name: 4',7-Dimethoxyisoflavone

Cat. No.: B191126 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 4',7-Dimethoxyisoflavone, also known as Dimethoxydaidzein, is a natural

isoflavonoid isolated from plants such as Albizzia lebbeck[1]. While its most prominently

documented biological activity in the literature is antifungal, its structural similarity to other well-

studied isoflavones suggests potential applications in other areas of cell biology research[1][2].

Notably, it is a known inhibitor of testosterone 5α-reductase, indicating a potential role in

steroid-hormone-related cancer research, such as prostate cancer[3].

Furthermore, the broader class of methoxylated flavonoids consistently demonstrates

anticancer and anti-inflammatory properties in various cell culture models. These activities are

often mediated through the modulation of key cellular signaling pathways, including PI3K/Akt

and NF-κB/MAPK.

This document provides a comprehensive guide for researchers looking to investigate the

potential biological effects of 4',7-Dimethoxyisoflavone in cell culture. It includes detailed

protocols for preparing the compound and for conducting fundamental assays to assess its

impact on cell viability, apoptosis, cell cycle, and inflammation. The signaling pathways and

quantitative data presented are based on published findings for structurally related compounds,

offering a strong foundational hypothesis for experimental design.
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Proper preparation and storage of 4',7-Dimethoxyisoflavone are critical for reproducible

experimental results.

Table 1: Physicochemical Properties of 4',7-Dimethoxyisoflavone

Property Value Reference

Synonyms Dimethoxydaidzein [1][3]

Molecular Formula C₁₇H₁₄O₄ [2]

Molecular Weight 282.29 g/mol [2]

CAS Number 1157-39-7 [2]

Appearance Powder [2]

| Solubility | DMSO (≥ 14 mM) |[2] |

Protocol 1: Preparation of 4',7-Dimethoxyisoflavone Stock Solution

Materials:

4',7-Dimethoxyisoflavone powder (e.g., Selleck Chemicals, MedchemExpress)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Procedure:

Calculate Required Mass: To prepare a 10 mM stock solution, calculate the mass of 4',7-
Dimethoxyisoflavone needed.

Formula: Mass (mg) = Desired Concentration (M) x Final Volume (L) x Molecular Weight (

g/mol ) x 1000 (mg/g)
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Example (for 1 mL of 10 mM stock): Mass = 0.010 mol/L x 0.001 L x 282.29 g/mol x 1000

mg/g = 2.82 mg.

Dissolution: Aseptically add the calculated mass of the powder to a sterile tube. Add the

corresponding volume of fresh, anhydrous DMSO.

Solubilization: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath may aid dissolution, but avoid overheating.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots to

prevent repeated freeze-thaw cycles, which can degrade the compound[1].

Storage Conditions: Store the aliquots protected from light at -20°C for short-term storage

(up to 1 month) or at -80°C for long-term storage (up to 1 year)[1][2].

Applications and Experimental Workflows
The following sections outline potential applications for 4',7-Dimethoxyisoflavone and provide

a general workflow for its investigation.
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Phase 1: Preparation

Phase 2: Primary Screening

Phase 3: Mechanistic Studies

Phase 4: Pathway Analysis

Prepare 10 mM Stock
in DMSO

Dilute to Working
Concentrations in Media

Treat Cells
(e.g., MCF-7, RAW264.7)

Assess Cell Viability
(MTT Assay)

Determine IC50

Apoptosis Assay
(Annexin V/PI)

Use IC50
Concentration

Cell Cycle Analysis
(PI Staining)

Inflammation Assay
(Griess - NO)

Western Blot
(p-Akt, p-NF-κB, etc.)
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PI3K/Akt & ERK Signaling
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NF-κB & MAPK Signaling

Inflammatory Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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